![molecular formula C9H16N2O3 B6226409 tert-butyl 1-(N-hydroxycarbamimidoyl)cyclopropane-1-carboxylate CAS No. 2126178-17-2](/img/no-structure.png)
tert-butyl 1-(N-hydroxycarbamimidoyl)cyclopropane-1-carboxylate
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Overview
Description
Tert-butyl 1-(N-hydroxycarbamimidoyl)cyclopropane-1-carboxylate, or TBHCC, is a cyclic carboxylic acid derivative of tert-butyl alcohol, which is commonly used as a reagent in organic synthesis. It is a versatile compound with a wide range of applications in the fields of medicinal chemistry, biochemistry, and pharmacology. TBHCC has been used in the synthesis of a variety of compounds, including drugs, peptides, and other small molecules. In addition, it has been used in the synthesis of a variety of biochemical and physiological compounds, including hormones, enzymes, and other proteins.
Scientific Research Applications
TBHCC has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of drugs, peptides, and other small molecules. In addition, it has been used in the synthesis of a variety of biochemical and physiological compounds, including hormones, enzymes, and other proteins. TBHCC has also been used in the synthesis of a variety of other compounds, including polymers, surfactants, and dyes.
Mechanism of Action
TBHCC has been shown to act as an inhibitor of a variety of enzymes, including proteases, kinases, and phosphatases. It has also been shown to act as an inhibitor of a variety of biochemical processes, including the breakdown of proteins, DNA replication, and the synthesis of proteins.
Biochemical and Physiological Effects
TBHCC has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the breakdown of proteins, DNA replication, and the synthesis of proteins. In addition, TBHCC has been shown to inhibit the activity of a variety of enzymes, including proteases, kinases, and phosphatases.
Advantages and Limitations for Lab Experiments
The use of TBHCC in laboratory experiments has a number of advantages. It is a versatile compound with a wide range of applications in the fields of medicinal chemistry, biochemistry, and pharmacology. In addition, it is relatively easy to synthesize and is relatively inexpensive. However, TBHCC can be toxic if not handled properly and can cause skin irritations and other adverse reactions.
Future Directions
The future of TBHCC is promising, as it has a wide range of applications in the fields of medicinal chemistry, biochemistry, and pharmacology. In addition, TBHCC has been used in the synthesis of a variety of compounds, including drugs, peptides, and other small molecules. Future research will focus on further exploring the potential applications of TBHCC and its ability to inhibit the activity of a variety of enzymes, as well as its potential to be used in the synthesis of a variety of other compounds. Additionally, further research will focus on improving the synthesis of TBHCC, as well as exploring the potential toxicity of the compound.
Synthesis Methods
TBHCC can be synthesized from tert-butyl alcohol and N-hydroxycarbamimidoyl chloride in a two-step reaction. In the first step, the tert-butyl alcohol is reacted with N-hydroxycarbamimidoyl chloride in the presence of a base, such as potassium carbonate or sodium bicarbonate, to form a tert-butyl ester of N-hydroxycarbamimidoyl chloride. In the second step, the tert-butyl ester is reacted with a cyclopropane-1-carboxylic acid to form TBHCC.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1-(N-hydroxycarbamimidoyl)cyclopropane-1-carboxylate involves the reaction of tert-butyl cyclopropanecarboxylate with hydroxylamine hydrochloride followed by the reaction with cyanamide.", "Starting Materials": [ "tert-butyl cyclopropanecarboxylate", "hydroxylamine hydrochloride", "cyanamide" ], "Reaction": [ "Step 1: Dissolve tert-butyl cyclopropanecarboxylate in dry dichloromethane.", "Step 2: Add hydroxylamine hydrochloride to the solution and stir for 2 hours at room temperature.", "Step 3: Add triethylamine to the reaction mixture and stir for 30 minutes.", "Step 4: Add cyanamide to the reaction mixture and stir for 2 hours at room temperature.", "Step 5: Quench the reaction with water and extract the product with dichloromethane.", "Step 6: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 7: Purify the product by column chromatography using a mixture of hexane and ethyl acetate as eluent." ] } | |
CAS RN |
2126178-17-2 |
Molecular Formula |
C9H16N2O3 |
Molecular Weight |
200.2 |
Purity |
93 |
Origin of Product |
United States |
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